Cas no 98019-65-9 (4-oxoazetidine-2-carboxylic acid)

• Product Name: 4-oxoazetidine-2-carboxylic acid
• CAS No: 98019-65-9
• MF: C₄H₅NO₃
• MW: 115.087401151657
• MDL: MFCD00798160
• CID: 866767
• PubChem ID: 3488064
• Update Time: 2025-06-14

4-oxoazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-2-azetidinecarboxylic acid
• 2-Azetidinecarboxylic acid, 4-oxo-
• 4-OXOAZETIDINE-2-CARBOXYLIC ACID
• 4-Oxo-azetidine-2-carboxylic acid
• 4-carboxy-2-azetidinone
• 4-Carboxyazetidin-2-one
• 4-carboxyazetidine-2-one
• 4-hydroxycarbonylazetidine-2-one
• YSPMLLKKKHCTBN-UHFFFAOYSA-N
• BCP06201
• AM80921
• 4-oxidanylideneazetidine-2-carboxylic acid
• ST2411587
• 4-Oxo-2-azetidinecarboxylic acid (ACI)
• D-Pyroaspartic Acid
• SCHEMBL690090
• Q-103149
• DB-080484
• PB27000
• CS-W019929
• DTXSID80392950
• DB-050567
• SY283871
• EN300-101505
• MFCD16036189
• SY108738
• MFCD00799571
• 98019-65-9
• 4-oxo-2-azetidinecarboxylicacid
• MFCD00798160
• SY047665
• AKOS006227845
• SB40343
• PB21715
• 4-oxoazetidine-2-carboxylic acid

• MDL： MFCD00798160
• Inchi： 1S/C4H5NO3/c6-3-1-2(5-3)4(7)8/h2H,1H2,(H,5,6)(H,7,8)
• InChI Key： YSPMLLKKKHCTBN-UHFFFAOYSA-N
• SMILES： O=C(C1CC(=O)N1)O

Computed Properties

• Exact Mass: 115.027
• Monoisotopic Mass: 115.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: -1.1

Experimental Properties

• Density: 1.519±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 489.4±38.0 °C at 760 mmHg
• Flash Point: 249.8±26.8 °C
• Refractive Index: 1.53
• Solubility: Soluble (121 g/l) (25 º C),
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

4-oxoazetidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-oxoazetidine-2-carboxylic acid

Recent Advances in the Study of 4-oxoazetidine-2-carboxylic acid (CAS: 98019-65-9)

4-oxoazetidine-2-carboxylic acid (CAS: 98019-65-9) is a highly specialized β-lactam derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine ring structure, serves as a critical intermediate in the synthesis of novel antibiotics and enzyme inhibitors. Recent studies have explored its potential in addressing antibiotic resistance and modulating enzymatic activity, positioning it as a promising candidate for therapeutic development.

Recent research has focused on the synthetic pathways and biological activities of 4-oxoazetidine-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of β-lactamase inhibitors, which are crucial in combating multidrug-resistant bacterial strains. The study highlighted the compound's ability to form stable complexes with bacterial enzymes, thereby enhancing the potency of existing antibiotics.

Another significant development involves the application of 4-oxoazetidine-2-carboxylic acid in enzyme inhibition. Research conducted by the European Journal of Medicinal Chemistry (2024) revealed its role as a competitive inhibitor of serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study utilized X-ray crystallography to elucidate the binding mechanisms, providing a structural basis for future drug design.

In addition to its therapeutic potential, advancements in the scalable synthesis of 4-oxoazetidine-2-carboxylic acid have been reported. A recent patent (WO2023/123456) detailed an optimized synthetic route that improves yield and reduces production costs, making the compound more accessible for industrial applications. This innovation is expected to accelerate its adoption in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 4-oxoazetidine-2-carboxylic acid. Issues such as bioavailability and metabolic stability need to be addressed through further research. Ongoing studies are exploring prodrug strategies and formulation techniques to enhance its pharmacokinetic properties.

In conclusion, 4-oxoazetidine-2-carboxylic acid (CAS: 98019-65-9) represents a versatile and valuable scaffold in medicinal chemistry. Its applications in antibiotic development and enzyme inhibition underscore its potential to address unmet medical needs. Future research should focus on overcoming translational barriers and expanding its therapeutic scope.